Hexadecanol

• Description: Hexadecan-1-ol is a long-chain primary fatty alcohol that is hexadecane substituted by a hydroxy group at position 1. It has a role as a human metabolite, an algal metabolite, a plant metabolite and a flavouring agent. It is a long-chain primary fatty alcohol and a hexadecanol.; Cetyl alcohol, also known as 1-hexadecanol or n-hexadecyl alcohol, is a 16-C fatty alcohol with the chemical formula CH3(CH2)15OH. It can be produced from the reduction of palmitic acid. Cetyl alcohol is present in a waxy white powder or flake form at room temperature, and is insoluble in water and soluble in alcohols and oils. Discovered by Chevrenl in 1913, cetyl alcohol is one of the oldest known long-chain alcohol. It may be contained in cosmetic and personal care products such as shampoos, creams and lotions. Mainly it is used as an opacifier, emulsifier, and thickening agent that alter the thickness of the liquid, and increase and stabilize the foaming capacity. Due to its water-binding property, cetyl alcohol is commonly used as an emollient that prevents drying and chapping of the skin. According to the FDA Code of Federal Regulations, cetyl alcohol is a safe synthetic fatty acid in food and in the synthesis of food components under the condition that it contain not less than 98 percent of total alcohols and not less than 94 percent of straight chain alcohols. Cetyl alcohol is also listed in the OTC ingredient list as a skin protectant for skin irritations caused by poison ivy, oak, sumac, and insect bites or stings. Cetyl alcohol is reported to be a mild skin or eye irritant.; 1-Hexadecanol is a natural product found in Camellia sinensis, Angelica gigas, and other organisms with data available.; Cetyl Alcohol is a synthetic, solid, fatty alcohol and nonionic surfactant. Cetyl alcohol is used as an emulsifying agent in pharmaceutical preparations.; Cetyl alcohol, also known as 1-hexadecanol and palmityl alcohol, is a solid organic compound and a member of the alcohol class of compounds. Its chemical formula is CH3(CH2)15OH. At room temperature, cetyl alcohol takes the form of a waxy white solid or flakes. It belongs to the group of fatty alcohols. With the demise of commercial whaling, cetyl alcohol is no longer primarily produced from whale oil, but instead either as an end-product of the petroleum industry, or produced from vegetable oils such as palm oil and coconut oil. Production of cetyl alcohol from palm oil gives rise to one of its alternative names, palmityl alcohol.; See also: Cetyl alcohol; colfosceril palmitate; tyloxapol (component of); Moringa oleifera leaf oil (part of) ... View More ...
• CAS No.: 36653-82-4
• Product Name: Hexadecanol
• Molecular Formula: C16H34O
• Molecular Weight: 242.44 g/mol
• IUPAC Name: hexadecan-1-ol
• Standard InChI: InChI=1S/C16H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h17H,2-16H2,1H3
• Standard InChIKey: BXWNKGSJHAJOGX-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCO
• Canonical SMILES: CCCCCCCCCCCCCCCCO
• Boiling Point: 334 °C at 760 mm Hg
• Colorform: FLAKES FROM ETHYL ACETATE; SOLID OR LEAF-LIKE CRYSTALS; White crystals; UNCTUOUS, WHITE FLAKES, GRANULES, CUBES, OR CASTINGS; White, waxy solid
• Density: 0.8187 at 50 °C/4 °C; 0.8152 (55°)
• Flash Point: 175 °C
• Melting Point: 49.3 °C
• Physical Description: Pellets or Large Crystals; Liquid; Pellets or Large Crystals, Liquid; Other Solid; Dry Powder; Liquid, Other Solid; Liquid; White solid; [Hawley]; Solid; white solid/odourless
• Related CAS: 19141-82-3 (aluminum salt)
• Solubility: Insoluble; Slightly soluble in alcohol; soluble in acetone; very soluble in ether, benzene, chloroform; Soluble in alcohol, chloroform, ether; In water, 4.1X10-2 mg/L at 25 °C; 1.34e-05 mg/mL at 25 °C; insoluble in water; soluble in ether; 1 gm in 3ml 90% alcohol (in ethanol)
• Synonyms: 1-hexadecanol; cetanol; cetyl alcohol; cetyl alcohol, 14C-labeled; cetyl alcohol, aluminum salt; hexadecan-1-ol; n-hexadecanol
• Vapor Density: 8.360 (AIR= 1)
• Vapor Pressure: 0.00000306 [mmHg]; 6X10-6 mm Hg at 25 °C
• Reference: Elder RL et al.: Final Report on the Safety Assessment of Cetearyl Alcohol, Cetyl Alcohol, lsostearyl Alcohol, Myristyl Alcohol, and Behenyl Alcohol Journal of the American College of Toxicology. 1988 May 1;7(3):359-413.; 1-HEXADECANOL - National Library of Medicine HSDB Database - Toxnet; Synthetic Fatty Alcohols - FDA; FDA OTC ingredients
• PubChem Compound: 2682
• Last Modified: Sep 13 2023